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Compound of Interest |

Compound Name: 2-(3-Hydroxypropyl)phenol
CAS No.: 1481-92-1
Cat. No.: B073537

Executive Summary & Chemical Profile

Subject: 2-(3-Hydroxypropyl)phenol CAS: 1481-92-1 Synonyms: 3-(2-Hydroxyphenyl)-1-
propanol; 2-Hydroxybenzenepropanol Primary Hazard Class: Phenolic Organic
(Corrosive/Toxic)[1][2]

This guide provides a validated operational framework for the disposal of 2-(3-
Hydroxypropyl)phenol. Unlike standard organic solvents, phenolic derivatives possess
unique acidity (

) and toxicity profiles that require specific segregation protocols to prevent incompatible
reactions (specifically with oxidizers) and environmental contamination.

Physicochemical Data for Disposal Logic
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Property Value Operational Implication

] o ) Requires leak-proof secondary
) Viscous Liquid / Low-melting )
Physical State ol containment; do not rely on
oli
simple bagging.

Low volatility; inhalation risk is
Boiling Point ~296°C lower than phenol but contact

risk remains high.

Combustible but not highly

Flash Point 145°C o
flammable. Class IlIB liquid.
DO NOT dispose of via sink

Water Solubility Moderate drains.[3] Aqueous solubility

facilitates aquatic toxicity.

Weakly Acidic ( Incompatible with strong bases

Acidity o
) and oxidizers.

Hazard Identification & Segregation

Effective disposal begins at the point of generation. You must segregate this compound
correctly to avoid creating "unknown" waste streams or dangerous chemical reactions.[4][5]

Core Hazards (GHS Classification)

e H314/H315: Causes severe skin burns and eye damage (Phenolic mechanism).
e H302: Harmful if swallowed.[6]

e H402: Harmful to aquatic life (requires zero-discharge protocol).

Segregation Directive

CRITICAL: Do not mix 2-(3-Hydroxypropyl)phenol with the following waste streams:

¢ Oxidizing Agents: (e.g., Nitric acid, Peroxides). Phenols can undergo violent oxidation

reactions.[4]
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e Strong Bases: (e.g., Sodium Hydroxide). While not explosive, this creates phenolate salts
which alters the chemical nature and may complicate downstream incineration.

o Heavy Metals: Keep separate to allow for fuel blending/incineration of the organic portion
without metal contamination limits.

Waste Stream Decision Logic

Use the following logic flow to determine the correct disposal path for your specific
experimental waste.

Protocol Notes

Waste Generation

I
I
|
Stream A: Must be pH < 12. Stream C: No sharps. :
Label 'Phenol Derivative'. Seal in puncture-proof container. :

|

Is the waste Pure Compound
or Stock Solution?

Is it mixed with Stream A: High BTU Organic
other solvents? (Phenol Segregated)

No Yes (Solvent Mix)

Is it solid debris?

Stream B: Mixed Organic Solvents
(Gloves, wipes, tips) (Check Compeatibility)

Stream C: Solid Hazardous Waste

(Double Bagged)

Click to download full resolution via product page
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Figure 1: Decision tree for categorizing phenolic waste streams to ensure regulatory
compliance and safety.

Step-by-Step Disposal Procedures
Protocol A: Liquid Waste (Stock Solutions & Reaction
Mixtures)

Objective: Secure containment for incineration.

o Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
standard LDPE wash bottles which may degrade over time with phenolic contact.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: Write "2-(3-Hydroxypropyl)phenol” (Do not use abbreviations).[1][6][7][8]
o Hazard Checkbox: Mark "Toxic" and "Corrosive".
o Transfer:
o Perform transfer in a fume hood.[3][9]
o Use a funnel to prevent drips on the container threads.

o Self-Validating Step: Wipe the threads with a dry Kimwipe before closing. If the wipe turns
yellow/brown over time, the seal was compromised.

o Storage: Place the container in a secondary containment tray (polypropylene) separate from
oxidizers.

Protocol B: Solid Waste (Contaminated Debris)

Objective: Prevent vapor release and contact exposure for custodial staff.
o Collection: Collect all contaminated pipette tips, gloves, and weighing boats.

e Primary Containment: Place items into a clear, sealable plastic bag (4 mil thickness
minimum).
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e Secondary Containment: Place the sealed bag into a rigid waste container or a second bag
(Double-Bagging).

e Labeling: Tag as "Solid Debris Contaminated with Phenols".

Emergency Spill Response Workflow

Phenolic compounds are rapidly absorbed through the skin, causing systemic toxicity and
chemical burns. Immediate action is required.

Cover with Absorbent
(Vermiculite/Spill Pad)

Isolate Area &
Alert Lab Personnel

Don PPE:
Butyl/Viton Gloves + Goggles

Small Spill (<50mL) Collect as Hazardous Waste

Spill Detected

Evacuate & Call EHS/911

Large Spill (>50mL)

Click to download full resolution via product page

Figure 2: Immediate response workflow for phenolic spills. Note that water flushing is only for
skin contact, not for cleaning surface spills.

Decontamination of Surfaces

After removing the bulk material using absorbents:
» Wipe 1: Clean the area with a soap and water solution.[2][4]
e Wipe 2: Wipe with 70% ethanol (phenols are soluble in alcohol, aiding removal of residue).

e Final: Rinse with water. Dispose of all wipes as Stream C (Solid Hazardous Waste).

Regulatory & Compliance Notes (RCRA)

 RCRA Status: 2-(3-Hydroxypropyl)phenol is not explicitly P-listed or U-listed. However, it
must be treated as Characteristic Hazardous Waste (Toxic/Corrosive) if the pH is < 2 or
based on toxicity profiles.
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o Sewer Disposal: Strictly Prohibited. The compound is harmful to aquatic life (H402) and
difficult for standard municipal water treatment to degrade rapidly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal of 2-(3-
Hydroxypropyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073537#2-3-hydroxypropyl-phenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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